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Compound of Interest

Compound Name: Sodium hypochlorite pentahydrate

Cat. No.: B159141 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sodium hypochlorite (NaOCl) is a versatile and potent oxidizing agent employed in a

variety of synthetic transformations. While commonly sourced from commercial bleach, the use

of solid sodium hypochlorite pentahydrate (NaOCl·5H₂O) offers superior control over

concentration and purity, which is critical in research and drug development. This document

provides detailed protocols for the preparation and standardization of aqueous sodium

hypochlorite solutions from its pentahydrate form, ensuring accuracy and reproducibility in

sensitive chemical syntheses.

Introduction
In the realm of chemical synthesis, precision and purity are paramount. Sodium hypochlorite is

a valuable oxidant used in reactions such as the oxidation of alcohols, sulfides, and in the

preparation of epoxides.[1][2][3] Commercial bleach solutions, the most common source of

NaOCl, often contain stabilizers and have variable concentrations, making them unsuitable for

many high-precision applications. Sodium hypochlorite pentahydrate (NaOCl·5H₂O)

emerges as a superior alternative, being a crystalline solid that allows for the preparation of

fresh, high-purity aqueous solutions of a desired concentration.[1][3][4] These solutions

typically have a lower pH (around 11-12) compared to commercial bleach (pH ~13), which can

be advantageous in certain reactions.[1][3][4]
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Properties of Sodium Hypochlorite Pentahydrate
Understanding the physicochemical properties of NaOCl·5H₂O is essential for its proper

handling, storage, and use in preparing standardized solutions.

Property Value Source

Molar Mass 164.52 g/mol [5]

Appearance
Pale greenish-yellow

crystalline solid
[6][7][8]

Melting Point 18-27 °C [6][7][8][9]

Solubility in Water 29.3 g/100 mL at 0 °C [6][8][9][10]

Purity (as NaOCl) Approximately 44% by weight [1][4][8][11]

Stability

Stable when refrigerated;

decomposes at room

temperature or upon exposure

to light and CO₂. Must be

stored in a cool, dark place.

[6][8][11]

Experimental Protocols
Materials and Equipment

Sodium hypochlorite pentahydrate (NaOCl·5H₂O)

Distilled or deionized water, pre-chilled (0-4 °C)

Volumetric flasks

Beakers and Erlenmeyer flasks

Magnetic stirrer and stir bar

Ice bath

Analytical balance
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Potassium iodide (KI)

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)

Starch indicator solution (1%)

Glacial acetic acid

Burette, clamp, and stand

Pipettes and bulbs

Workflow for Preparation and Standardization
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Solution Preparation

Standardization (Iodometric Titration)

Weigh NaOCl·5H₂O

Dissolve in pre-chilled water
in an ice bath

Transfer to volumetric flask

Dilute to mark with cold water

Take a precise aliquot of NaOCl solution

Add excess KI and acetic acid

Titrate with standard Na₂S₂O₃ solution

Add starch indicator near endpoint

Endpoint: disappearance of blue color

Click to download full resolution via product page

Caption: Workflow for preparing and standardizing aqueous sodium hypochlorite solutions.
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Preparation of a ~1.0 M Aqueous Sodium Hypochlorite
Solution

Cooling: Pre-chill approximately 80 mL of distilled or deionized water in an ice bath.

Weighing: On an analytical balance, accurately weigh 16.45 g of sodium hypochlorite
pentahydrate. This should be done promptly to minimize decomposition.

Dissolution: Transfer the weighed NaOCl·5H₂O to a beaker containing the chilled water.

Place the beaker in the ice bath and stir with a magnetic stirrer until the solid is completely

dissolved.

Transfer and Dilution: Quantitatively transfer the cold solution to a 100 mL volumetric flask.

Rinse the beaker with small portions of cold distilled water and add the rinsings to the flask.

Carefully add cold distilled water to the flask until the meniscus reaches the calibration mark.

Homogenization and Storage: Cap the flask and invert it several times to ensure the solution

is homogeneous. Store the solution in a tightly sealed, dark or amber bottle in a refrigerator

(below 7 °C).[11] The solution should be standardized before use.

Standardization by Iodometric Titration
The precise concentration of the prepared NaOCl solution must be determined via titration due

to the potential for degradation.[12]

Sample Preparation: Pipette 5.00 mL of the prepared NaOCl solution into a 250 mL

Erlenmeyer flask.

Iodine Generation: To the flask, add approximately 1 g of potassium iodide (KI) and 10 mL of

glacial acetic acid. Swirl the flask to dissolve the KI. The solution will turn a dark brown color

due to the formation of iodine (I₂).

Reaction: OCl⁻ + 2I⁻ + 2H⁺ → Cl⁻ + I₂ + H₂O

Titration with Thiosulfate: Immediately begin titrating the liberated iodine with a standardized

0.1 M sodium thiosulfate (Na₂S₂O₃) solution.[12][13][14] Continue until the brown color of the

iodine fades to a pale yellow.
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Indicator Addition: Add about 2 mL of 1% starch indicator solution. The solution will turn a

deep blue-black.

Endpoint Determination: Continue the titration with Na₂S₂O₃ dropwise, with constant swirling,

until the blue-black color disappears and the solution becomes colorless. This is the titration

endpoint.

Data Recording: Record the volume of Na₂S₂O₃ solution used. Repeat the titration at least

two more times for accuracy.

Molarity Calculation
The molarity of the sodium hypochlorite solution is calculated based on the stoichiometry of the

reactions.

Reaction Stoichiometry:

OCl⁻ + 2I⁻ + 2H⁺ → Cl⁻ + I₂ + H₂O

I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

From the stoichiometry, 1 mole of NaOCl reacts to produce iodine that in turn reacts with 2

moles of Na₂S₂O₃.

Formula: Molarity of NaOCl = (Volume of Na₂S₂O₃ × Molarity of Na₂S₂O₃) / (2 × Volume of

NaOCl)

Example Titration Data and Calculation:
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Titration Run
Volume of
NaOCl (mL)

Molarity of
Na₂S₂O₃ (M)

Volume of
Na₂S₂O₃ (mL)

Calculated
Molarity of
NaOCl (M)

1 5.00 0.1000 9.85 0.985

2 5.00 0.1000 9.80 0.980

3 5.00 0.1000 9.82 0.982

Average 5.00 0.1000 9.82 0.982

Logical Relationships in Synthesis Protocol

Planning Preparation Validation Application

Define Target Molarity
and Volume

Calculate Mass of
NaOCl·5H₂O

Execute Dissolution
Protocol

Perform Iodometric
Titration

Calculate Exact
Molarity

Use Standardized Solution
in Synthesis

Click to download full resolution via product page

Caption: Logical progression for the preparation and use of standardized NaOCl solutions.

Safety and Handling
Corrosive: Sodium hypochlorite pentahydrate and its solutions are corrosive and can

cause severe skin burns and eye damage.[15] Always wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Oxidizer: NaOCl is a strong oxidizing agent. Avoid contact with flammable materials.

Gas Release: Contact with acids will release toxic chlorine gas.[6][7] All manipulations

should be performed in a well-ventilated fume hood.

Storage: Store NaOCl·5H₂O and its prepared solutions in a refrigerator (below 7 °C is

recommended for long-term stability of the solid) and protect from light.[11]
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Applications in Synthesis
Standardized aqueous solutions of sodium hypochlorite prepared from the pentahydrate are

used in a variety of organic transformations, including:

TEMPO-catalyzed oxidation of alcohols to aldehydes and ketones.[2][16]

Oxidation of sulfides to sulfoxides and sulfones.[3]

Epoxidation of alkenes.[16]

Oxidative cleavage of disulfides.[1]

The use of these high-purity solutions ensures stoichiometric control and minimizes side

reactions, leading to cleaner reaction profiles and higher yields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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